Cas no 6937-78-6 (9,10-dioxoanthracene-1,4-dicarbonyl Chloride)
6937-78-6 structure
Product Name:9,10-dioxoanthracene-1,4-dicarbonyl Chloride
CAS No:6937-78-6
MF:C16H6Cl2O4
MW:333.122442722321
CID:973598
PubChem ID:236907
Update Time:2025-04-19
9,10-dioxoanthracene-1,4-dicarbonyl Chloride Chemical and Physical Properties
Names and Identifiers
-
- 9,10-dioxoanthracene-1,4-dicarbonyl Chloride
- 9,10-Dioxo-9,10-dihydro-anthracen-1,4-dicarbonylchlorid
- 9,10-Dioxo-9,10-dihydro-anthracen-dicarbonsaeure-(1,4)-dichlorid
- 9,10-dioxo-9,10-dihydro-anthracene-1,4-dicarbonyl chloride
- 9,10-dioxo-9,10-dihydroanthracene-1,4-dicarbonyl dichloride
- AC1L5XN9
- AC1Q3G9C
- AG-J-80548
- AR-1H5247
- CTK5C9573
- NSC39947
- DTXSID10284955
- NSC-39947
- 6937-78-6
-
- Inchi: 1S/C16H6Cl2O4/c17-15(21)9-5-6-10(16(18)22)12-11(9)13(19)7-3-1-2-4-8(7)14(12)20/h1-6H
- InChI Key: HXWZTRAPIUWIJL-UHFFFAOYSA-N
- SMILES: ClC(C1=CC=C(C(=O)Cl)C2C(C3C=CC=CC=3C(C=21)=O)=O)=O
Computed Properties
- Exact Mass: 331.96438
- Monoisotopic Mass: 331.964
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 496
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 68.3Ų
Experimental Properties
- Density: 1.572
- Boiling Point: 526.9°C at 760 mmHg
- Flash Point: 219.7°C
- Refractive Index: 1.67
- PSA: 68.28
- LogP: 3.22000
9,10-dioxoanthracene-1,4-dicarbonyl Chloride Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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